Cas no 52093-42-2 (1-(3-hydroxyphenyl)-2-(methylamino)ethan-1-one)

1-(3-hydroxyphenyl)-2-(methylamino)ethan-1-one structure
52093-42-2 structure
Product Name:1-(3-hydroxyphenyl)-2-(methylamino)ethan-1-one
CAS No:52093-42-2
MF:C9H11NO2
MW:165.189142465591
CID:375776
PubChem ID:3024111
Update Time:2025-04-19

1-(3-hydroxyphenyl)-2-(methylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(3-hydroxyphenyl)-2-(methylamino)-
    • 1-(3-hydroxyphenyl)-2-(methylamino)Ethanone
    • 1-METHYLAMINO-3'-HYDROXYACETOPHENONE
    • AC1MIFTQ
    • Acetophenone, 3'-hydroxy-2-methylamino-
    • Phenylephrine hydrochloride specified impurity C [EP]
    • Phenylephrine specified impurity C [EP]
    • Phenylephrone
    • SureCN1274658
    • UNII-Y4FM912JTR
    • 1-(3-hydroxyphenyl)-2-(methylamino)ethan-1-one
    • PHENYLEPHRINE HYDROCHLORIDE IMPURITY C [EP IMPURITY]
    • Q27294250
    • FT-0758743
    • EN300-1852768
    • Ethanone, 1-(3-hydroxyphenyl)-2-(methylamino)-
    • SCHEMBL1274658
    • Y4FM912JTR
    • PHENYLEPHRINE IMPURITY C [EP IMPURITY]
    • AKOS022636980
    • Acetophenone,3'-hydroxy-2-methylamino- (6CI); Phenylephrone
    • 52093-42-2
    • Inchi: 1S/C9H11NO2/c1-10-6-9(12)7-3-2-4-8(11)5-7/h2-5,10-11H,6H2,1H3
    • InChI Key: BDLRAEZKFVYJPW-UHFFFAOYSA-N
    • SMILES: O=C(CNC)C1C=CC=C(C=1)O

Computed Properties

  • Exact Mass: 165.07903
  • Monoisotopic Mass: 165.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.3Ų
  • XLogP3: 1

Experimental Properties

  • Color/Form: Not available
  • Density: 1.141
  • Boiling Point: 331.2°C at 760 mmHg
  • Flash Point: 154.1°C
  • Refractive Index: 1.554
  • PSA: 49.33
  • Solubility: Not available

1-(3-hydroxyphenyl)-2-(methylamino)ethan-1-one Security Information

  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xi

1-(3-hydroxyphenyl)-2-(methylamino)ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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$768.0 2023-09-18
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Enamine
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$3520.0 2023-06-03
Enamine
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